Cas no 15382-71-5 (4-(benzyloxy)-3-methoxyaniline)

• Product Name: 4-(benzyloxy)-3-methoxyaniline
• CAS No: 15382-71-5
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 1327686
• PubChem ID: 27226
• Update Time: 2025-09-23

4-(benzyloxy)-3-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-3-methoxyaniline
• BenzenaMine, 3-Methoxy-4-(phenylMethoxy)-
• 3-methoxy-4-phenylmethoxyaniline
• 15382-71-5
• starbld0026267
• A833166
• DTXSID70934843
• AKOS011388852
• m-ANISIDINE, 4-(BENZYLOXY)-
• DB-218477
• 3-methoxy-4-phenylmethoxy-aniline
• 4-(Benzyloxy)-m-anisidine
• QICKPCCDIZRANX-UHFFFAOYSA-N
• AB09712
• SCHEMBL2748971
• 3-Methoxy-4-(phenylmethoxy)aniline
• M & B 5070
• EN300-1862798
• BRN 2809856

• Inchi： 1S/C14H15NO2/c1-16-14-9-12(15)7-8-13(14)17-10-11-5-3-2-4-6-11/h2-9H,10,15H2,1H3
• InChI Key： QICKPCCDIZRANX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1OC)N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.110279
• Monoisotopic Mass: 229.110279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5
• XLogP3: 2.7

Experimental Properties

• Density: 1.143
• Boiling Point: 384.5°C at 760 mmHg
• Flash Point: 205.2°C
• Refractive Index: 1.597

4-(benzyloxy)-3-methoxyaniline Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Additional information on 4-(benzyloxy)-3-methoxyaniline

Recent Advances in the Study of 4-(Benzyloxy)-3-methoxyaniline (CAS: 15382-71-5) in Chemical Biology and Pharmaceutical Research

4-(Benzyloxy)-3-methoxyaniline (CAS: 15382-71-5) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its potential as a building block for novel drug candidates, owing to its unique chemical properties and versatility in organic synthesis. This research brief aims to summarize the latest findings related to this compound, focusing on its applications, synthetic methodologies, and biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-(benzyloxy)-3-methoxyaniline as a precursor for the synthesis of tyrosine kinase inhibitors. The study demonstrated that modifications to the benzyloxy and methoxy groups could significantly enhance the compound's binding affinity to specific kinase targets, offering a promising avenue for cancer therapy. The researchers employed a combination of computational modeling and in vitro assays to validate their findings, underscoring the compound's potential in targeted drug design.

Another notable advancement was reported in Organic & Biomolecular Chemistry, where a team developed a novel catalytic system for the efficient synthesis of 4-(benzyloxy)-3-methoxyaniline derivatives. The method utilized palladium-catalyzed cross-coupling reactions, achieving high yields and excellent regioselectivity. This breakthrough not only simplifies the production of this compound but also opens doors to the exploration of its derivatives in drug discovery programs.

Beyond its synthetic utility, 4-(benzyloxy)-3-methoxyaniline has also been investigated for its intrinsic biological activities. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that the compound exhibits moderate antioxidant properties, potentially attributable to its phenolic structure. These findings suggest its applicability in the development of therapeutics for oxidative stress-related disorders, such as neurodegenerative diseases.

In conclusion, the recent research on 4-(benzyloxy)-3-methoxyaniline (CAS: 15382-71-5) underscores its multifaceted role in chemical biology and pharmaceutical sciences. From its use as a synthetic intermediate to its emerging biological activities, this compound continues to attract significant interest from the scientific community. Future studies are expected to further elucidate its mechanisms of action and expand its applications in drug development and beyond.